Cas no 2229137-90-8 (1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229137-90-8
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5899560
• PubChem ID: 165689935
• Update Time: 2025-05-25

1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• 2229137-90-8
• EN300-1795481
• [1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C11H15FN2/c1-10(2)6-11(10,7-13)8-3-4-9(12)14-5-8/h3-5H,6-7,13H2,1-2H3
• InChI Key： CWOCHXFZNGKWIL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229137-90-8)

1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, identified by its Chemical Abstracts Service number CAS No. 2229137-90-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a fluoropyridine core and a dimethylcyclopropyl substituent, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural attributes of this compound make it a promising candidate for further exploration in the development of novel therapeutic agents.

The fluoropyridine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The presence of a fluorine atom at the 6-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This feature has been extensively studied in the context of developing small-molecule inhibitors and modulators for various diseases.

Complementing the fluoropyridine scaffold is the dimethylcyclopropyl group, which contributes to the steric and electronic environment of the molecule. This bulky substituent can influence both the solubility and binding characteristics of the compound, making it an attractive structural element for drug design. The combination of these features suggests that 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine may exhibit unique properties that could be exploited in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. In particular, virtual screening techniques have been employed to assess the binding affinity of 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine to various enzymes and receptors implicated in human diseases.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. The fluoropyridine moiety is known to interact effectively with the ATP-binding pockets of kinases, while the dimethylcyclopropyl group can provide additional steric hindrance to improve selectivity. Several studies have demonstrated that fluorinated pyridines can enhance the potency and selectivity of kinase inhibitors, making them valuable tools for therapeutic intervention.

In addition to kinases, 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine has been investigated for its potential as an antagonist or agonist for other therapeutic targets. For instance, its structural features may allow it to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to modulate GPCR activity has implications for treating conditions such as hypertension, depression, and neurological disorders.

The synthesis of 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereochemistry.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have shown that fluorinated pyridines can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the lipophilicity of 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, influenced by both the fluoropyridine and dimethylcyclopropyl moieties, may contribute to improved oral bioavailability.

Preclinical studies have begun to explore the potential therapeutic effects of 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine in various disease models. Initial results suggest that this compound may exhibit anti-inflammatory and anti-proliferative activities. These findings are encouraging and warrant further investigation into its clinical potential. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive more comprehensive studies aimed at validating these preliminary observations.

The future development of 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine will likely involve structure-based drug design approaches. By leveraging high-resolution structural information from crystallography or NMR spectroscopy, researchers can refine the molecular framework to optimize binding interactions with biological targets. Additionally, computational methods such as molecular dynamics simulations can provide insights into conformational changes and dynamic interactions that may influence drug efficacy.

In conclusion,1-(6-fluoropyridin-3-yl)-2,2-dimethylclocylopropymethanamine (CAS No. 2229137-90-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with recent advancements in synthetic chemistry and computational modeling make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound,1-(6-fluoropyridin-3-yldi) dimethyle cyclop rop ylmeth anmine (CAS No 2229137 90 8) holds significant potential as a lead compound or building block for future drug discovery efforts.